Cas no 1001024-21-0 ([1-(2,2-Dimethoxyethyl)cyclohexyl]methanamine)

• Product Name: [1-(2,2-Dimethoxyethyl)cyclohexyl]methanamine
• CAS No: 1001024-21-0
• MF: C₁₁H₂₃NO₂
• MW: 201.305823564529
• CID: 6787794
• PubChem ID: 66813634
• Update Time: 2025-08-04

[1-(2,2-Dimethoxyethyl)cyclohexyl]methanamine Chemical and Physical Properties

Names and Identifiers

• SCHEMBL840520
• [1-(2,2-dimethoxyethyl)cyclohexyl]methanamine
• EN300-8786827
• 1001024-21-0
• [1-(2,2-Dimethoxyethyl)cyclohexyl]methanamine

• Inchi： 1S/C11H23NO2/c1-13-10(14-2)8-11(9-12)6-4-3-5-7-11/h10H,3-9,12H2,1-2H3
• InChI Key： XZNXZNOLIRYPKT-UHFFFAOYSA-N
• SMILES： O(C)C(CC1(CN)CCCCC1)OC

Computed Properties

• Exact Mass: 201.172878976g/mol
• Monoisotopic Mass: 201.172878976g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 5
• Complexity: 151
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 44.5Ų

Additional information on [1-(2,2-Dimethoxyethyl)cyclohexyl]methanamine

Professional Introduction to [1-(2,2-Dimethoxyethyl)cyclohexyl]methanamine (CAS No. 1001024-21-0)

[1-(2,2-Dimethoxyethyl)cyclohexyl]methanamine is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound, identified by its unique chemical structure and molecular properties, represents a promising candidate for various applications in drug development and medicinal chemistry. The CAS number 1001024-21-0 serves as a unique identifier, ensuring precise classification and differentiation within chemical databases and research literature.

The molecular framework of [1-(2,2-Dimethoxyethyl)cyclohexyl]methanamine consists of a cyclohexyl ring substituted with a (2,2-dimethoxyethyl) side chain and an amine functional group at the terminal position. This structural configuration imparts distinct physicochemical properties, making it a versatile intermediate in synthetic chemistry. The presence of multiple stereocenters in the cyclohexyl ring allows for the exploration of enantiomeric purity, which is crucial in pharmaceutical applications where chirality can significantly influence biological activity.

In recent years, there has been growing interest in the development of novel pharmacophores that exhibit enhanced binding affinity and selectivity towards biological targets. The (2,2-dimethoxyethyl) moiety in [1-(2,2-Dimethoxyethyl)cyclohexyl]methanamine has been investigated for its potential role in modulating pharmacokinetic profiles. Studies suggest that this substituent can influence solubility and metabolic stability, key factors in drug formulation and delivery. The amine group further provides a site for further functionalization, enabling the synthesis of more complex derivatives with tailored biological properties.

Advances in computational chemistry have facilitated the rapid design and optimization of molecules like [1-(2,2-Dimethoxyethyl)cyclohexyl]methanamine. Molecular modeling techniques have been employed to predict interactions with biological targets, such as enzymes and receptors. These predictions are essential for guiding experimental efforts and reducing the time required to identify lead compounds. The integration of machine learning algorithms has further enhanced the accuracy of these predictions, allowing for more efficient virtual screening processes.

Recent experimental studies have explored the synthetic pathways leading to [1-(2,2-Dimethoxyethyl)cyclohexyl]methanamine, focusing on optimizing yield and purity. One notable approach involves the use of asymmetric hydrogenation to achieve high enantiomeric excess in the cyclohexyl ring. This method has been particularly effective in producing enantiomerically pure intermediates, which are critical for developing single-enantiomer drugs with improved therapeutic profiles.

The pharmaceutical industry has shown particular interest in exploring derivatives of [1-(2,2-Dimethoxyethyl)cyclohexyl]methanamine for their potential as bioactive molecules. For instance, modifications at the amine group have led to the development of novel ligands that interact with neurotransmitter receptors. These ligands have been investigated for their potential applications in treating neurological disorders, highlighting the compound's versatility as a scaffold for drug discovery.

In addition to its pharmaceutical applications, [1-(2,2-Dimethoxyethyl)cyclohexyl]methanamine has found utility in agrochemical research. Its structural features make it a suitable candidate for designing compounds that exhibit herbicidal or pesticidal properties. By leveraging its unique chemical properties, researchers aim to develop environmentally friendly alternatives to conventional agrochemicals that minimize ecological impact while maintaining efficacy.

The synthesis and application of [1-(2,2-Dimethoxyethyl)cyclohexyl]methanamine also contribute to broader advancements in green chemistry principles. Efforts have been made to develop synthetic routes that minimize waste generation and reduce reliance on hazardous reagents. These sustainable practices align with global initiatives to promote environmentally responsible chemical manufacturing processes.

Looking ahead, the continued investigation into [1-(2,2-Dimethoxyethyl)cyclohexyl]methanamine holds promise for uncovering new therapeutic applications and improving existing drug formulations. Collaborative efforts between academic researchers and industry scientists are essential for translating laboratory discoveries into clinical reality. As computational tools become increasingly sophisticated and synthetic methodologies evolve, the potential for innovation with this compound will only expand.